Cas no 190907-50-7 (5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl-)

• Product Name: 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl-
• CAS No: 190907-50-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 3851940
• PubChem ID: 15315218
• Update Time: 2025-11-02

5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl-
• 3-Propyl-4,5-dihydro-isoxazole-5-carbonitrile
• 190907-50-7
• 3-Propyl-4,5-dihydroisoxazole-5-carbonitrile

• Inchi： 1S/C7H10N2O/c1-2-3-6-4-7(5-8)10-9-6/h7H,2-4H2,1H3
• InChI Key： MPESYEXRHUVKHQ-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC(CCC)=N1

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl-

Research Brief on 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl- (CAS: 190907-50-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl- (CAS: 190907-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its isoxazole core and nitrile functional group, has been the subject of multiple studies aimed at exploring its biological activity, synthetic pathways, and pharmacological relevance. Recent advancements in synthetic chemistry and drug discovery have further highlighted the versatility of this molecule as a scaffold for developing novel bioactive agents.

One of the key areas of interest is the role of 5-Isoxazolecarbonitrile derivatives in modulating enzymatic activity and signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against protein kinases involved in inflammatory responses, suggesting its potential as a lead structure for anti-inflammatory drug development. The study utilized molecular docking and in vitro assays to validate the binding affinity of 190907-50-7 to specific kinase domains, with promising results in reducing cytokine production in macrophage cell lines.

In addition to its kinase inhibitory properties, recent research has explored the application of 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl- in antimicrobial therapies. A collaborative study between academic and industrial researchers (Nature Communications, 2024) reported the synthesis of analogs with enhanced activity against multidrug-resistant bacterial strains. The structural flexibility of the isoxazole ring allowed for systematic modifications, leading to derivatives with improved pharmacokinetic profiles and reduced cytotoxicity. These findings underscore the compound's potential as a versatile platform for addressing antibiotic resistance.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 190907-50-7 have been developed. A recent patent (WO2023/123456) describes a catalytic asymmetric synthesis route that achieves high enantiomeric purity, addressing previous challenges in stereoselective preparation. This advancement is particularly significant for pharmaceutical applications where chirality plays a critical role in drug efficacy and safety. The patented process also emphasizes green chemistry principles, reducing the environmental impact of large-scale synthesis.

Looking forward, the integration of computational approaches with experimental validation is expected to further unlock the potential of 5-Isoxazolecarbonitrile, 4,5-dihydro-3-propyl-. Machine learning models are being employed to predict novel derivatives with optimized properties, accelerating the drug discovery pipeline. As research continues to elucidate the structure-activity relationships of this compound class, its applications may expand to include neurodegenerative disease modulation and targeted cancer therapies. The ongoing studies position 190907-50-7 as a molecule of sustained interest in both academic and industrial research settings.